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Compound of Interest

Compound Name: NP-1815-PX

Cat. No.: B15586428 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of NP-1815-PX. The

following troubleshooting guides and frequently asked questions (FAQs) are designed to

address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)
1. What is NP-1815-PX?

NP-1815-PX is a potent and selective antagonist of the P2X4 receptor (P2X4R), an ATP-gated

ion channel.[1][2] It has been investigated for its potential therapeutic applications in conditions

such as neuropathic pain, inflammation, and asthma.[1][2] Chemically, its IUPAC name is

sodium 2,4-dioxo-5-(3-(5-thioxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl)-2,3,4,5-

tetrahydronaphtho[1,2-b][3][4]diazepin-1-ide.[5]

2. What is the mechanism of action of NP-1815-PX?

NP-1815-PX functions by selectively blocking the P2X4 receptor, which is a ligand-gated ion

channel activated by extracellular ATP.[1][2] The activation of P2X4 receptors is implicated in

various cellular responses, including the release of inflammatory mediators. By inhibiting this

receptor, NP-1815-PX can modulate downstream signaling pathways involved in pain and

inflammation.

Solubility
3. What is the solubility of NP-1815-PX?
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NP-1815-PX is described as having high water solubility. It is also soluble in dimethyl sulfoxide

(DMSO). While specific quantitative values are not readily available in the public domain,

experimental evidence from published studies confirms its solubility in these common

laboratory solvents.

Solubility Summary

Solvent Solubility Notes

Water High
Described as having high

water solubility in literature.

Dimethyl Sulfoxide (DMSO) Soluble

Commonly used as a solvent

for preparing stock solutions in

research.

4. How do I prepare a stock solution of NP-1815-PX?

For most in vitro experiments, a stock solution of NP-1815-PX can be prepared in DMSO. For

example, in studies on human monocytic THP-1 cells, a vehicle of 0.03% DMSO was used.[6]

Experimental Protocol: Preparation of a DMSO Stock Solution

Weighing: Accurately weigh the desired amount of solid NP-1815-PX in a sterile microfuge

tube.

Solvent Addition: Add the appropriate volume of high-purity DMSO to achieve the desired

stock concentration.

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

may be applied if necessary, but the stability of the compound under heat should be

considered.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at the recommended temperature.

Stability
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5. How should I store NP-1815-PX?

Proper storage is crucial to maintain the stability and activity of NP-1815-PX.

Storage Recommendations

Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C or -80°C
Refer to the supplier's

certificate of analysis.
Protect from moisture.

In Solvent (e.g.,

DMSO)
-80°C Up to 6 months

Aliquot to minimize

freeze-thaw cycles.

-20°C Up to 1 month
For shorter-term

storage.

6. Is NP-1815-PX sensitive to light or pH changes?

Currently, there is no specific information available in the public domain regarding the light

sensitivity or pH stability of NP-1815-PX. As a general precaution, it is advisable to protect

solutions from direct light and to use buffered solutions to maintain a stable pH during

experiments.

7. How many times can I freeze-thaw a stock solution of NP-1815-PX?

To ensure the integrity of the compound, it is highly recommended to aliquot stock solutions

into single-use volumes to avoid repeated freeze-thaw cycles. The effect of multiple freeze-

thaw cycles on the stability of NP-1815-PX has not been formally reported.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Compound precipitation in

aqueous buffer

The final concentration of

DMSO in the aqueous solution

is too low to maintain solubility.

Increase the final percentage

of DMSO in the working

solution, ensuring it is

compatible with your

experimental system. Perform

a vehicle control to account for

any effects of the solvent.

The aqueous buffer is not at an

optimal pH for the compound's

solubility.

Test a range of physiological

pH values for your working

solution.

Inconsistent experimental

results

Degradation of the compound

due to improper storage.

Ensure the compound is

stored at the recommended

temperature and protected

from moisture and light. Use

freshly prepared working

solutions.

Inaccurate concentration of the

stock solution.

Verify the accuracy of the initial

weighing and dilution steps.

No observable effect of the

compound

The concentration of NP-1815-

PX is too low.

Perform a dose-response

experiment to determine the

optimal effective concentration

for your specific assay.

The compound has degraded.

Use a fresh aliquot of the stock

solution or newly prepared

solution.

The experimental system is not

responsive to P2X4R

antagonism.

Confirm the expression and

functionality of P2X4 receptors

in your model system.

Signaling Pathway and Experimental Workflow
P2X4 Receptor Signaling Pathway
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NP-1815-PX acts as an antagonist to the P2X4 receptor. The activation of this receptor by ATP

leads to a cascade of downstream signaling events, particularly in immune cells like microglia

and macrophages. This pathway is implicated in inflammatory responses and neuropathic pain.
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P2X4 Receptor Signaling Pathway
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General In Vitro Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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